N-{2-[4-(morpholin-4-ylsulfonyl)phenyl]ethyl}-1-benzothiophene-2-carboxamide

• Molecular Formula: C21H22N2O4S2
• Molecular Weight: 430.5 g/mol
• IUPAC Name: N-[2-(4-morpholin-4-ylsulfonylphenyl)ethyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C21H22N2O4S2/c24-21(20-15-17-3-1-2-4-19(17)28-20)22-10-9-16-5-7-18(8-6-16)29(25,26)23-11-13-27-14-12-23/h1-8,15H,9-14H2,(H,22,24)
• InChI Key: BKWLCIHADVJHRB-UHFFFAOYSA-N
• SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)CCNC(=O)C3=CC4=CC=CC=C4S3

Description

N-{2-[4-(morpholin-4-ylsulfonyl)phenyl]ethyl}-1-benzothiophene-2-carboxamide, commonly known as MBT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBT belongs to the class of benzothiophene derivatives and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of MBT is not fully understood. However, it is believed that MBT exerts its biological activity by inhibiting the activity of certain enzymes and receptors in the body. For example, MBT has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain. Inhibition of acetylcholinesterase can lead to an increase in acetylcholine levels, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
MBT has been shown to have various biochemical and physiological effects in the body. In animal studies, MBT has been shown to improve cognitive function, memory, and learning ability. MBT has also been shown to have anti-inflammatory and antioxidant properties, which can protect against oxidative stress and inflammation. In addition, MBT has been shown to have neuroprotective effects and can protect against neuronal damage and death.

Advantages and Limitations for Lab Experiments

MBT has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. MBT is also stable under various conditions and can be stored for extended periods without degradation. However, MBT has some limitations for lab experiments. It is relatively expensive compared to other compounds, which can limit its use in large-scale experiments. In addition, MBT has limited solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for MBT research. One potential direction is to investigate its potential as a drug candidate for the treatment of Alzheimer's disease and other neurodegenerative disorders. Another direction is to explore its applications in material science, including the synthesis of new organic materials with improved properties. Additionally, further studies are needed to elucidate the exact mechanism of action of MBT and its effects on various physiological systems in the body.

Synthesis Methods

MBT can be synthesized using various methods, including the Suzuki-Miyaura cross-coupling reaction, the Buchwald-Hartwig amination reaction, and the Sonogashira coupling reaction. The most common method used for MBT synthesis is the Suzuki-Miyaura cross-coupling reaction, which involves the reaction of 2-bromo-1-benzothiophene with 2-(4-morpholinylsulfonyl)phenylboronic acid in the presence of a palladium catalyst.

Scientific Research Applications

MBT has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, MBT has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. In material science, MBT has been used as a building block for the synthesis of various organic materials, including polymers and liquid crystals. In organic electronics, MBT has been used as a hole transport material in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).